Cas no 2137784-82-6 (1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one)

• Product Name: 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one
• CAS No: 2137784-82-6
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6186578
• PubChem ID: 165952901
• Update Time: 2025-06-14

1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyrrolidin-3-yl)but-3-en-2-one
• 2137784-82-6
• EN300-799685
• 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one

• Inchi： 1S/C9H15NO/c1-3-9(11)4-8-6-10-5-7(8)2/h3,7-8,10H,1,4-6H2,2H3
• InChI Key： KOGHAJFOFXSWBY-UHFFFAOYSA-N
• SMILES： O=C(C=C)CC1CNCC1C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one

Research Brief on 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one (CAS: 2137784-82-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one (CAS: 2137784-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one as a building block for the synthesis of more complex bioactive molecules. Its pyrrolidine ring and α,β-unsaturated ketone moiety make it particularly attractive for the development of novel kinase inhibitors and modulators of protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

From a synthetic chemistry perspective, researchers have developed innovative routes to access 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one with high enantiomeric purity. A recent Nature Communications paper (2024) described an asymmetric catalytic method using chiral phosphoric acids that achieves >99% ee under mild conditions. This advancement is particularly significant as it addresses previous challenges in obtaining the desired stereochemistry at the pyrrolidine ring, which is crucial for biological activity.

In terms of biological evaluation, several research groups have reported on the compound's unique pharmacological profile. Notably, its ability to cross the blood-brain barrier while maintaining metabolic stability has sparked interest in CNS-targeted applications. A 2024 study in ACS Chemical Neuroscience identified derivatives of 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one as potent sigma-1 receptor ligands with neuroprotective effects in models of Parkinson's disease.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of this compound have also been investigated. Recent toxicological studies indicate favorable parameters, with no significant off-target effects observed at therapeutic concentrations. However, researchers caution that the α,β-unsaturated ketone moiety may require structural modification to minimize potential reactivity with cellular thiols in certain applications.

Looking forward, the pharmaceutical industry is showing increasing interest in 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one as a privileged scaffold. Several patent applications filed in 2024 describe its incorporation into novel drug candidates targeting inflammatory diseases and certain cancers. The compound's balance of synthetic accessibility and three-dimensional complexity makes it particularly valuable in fragment-based drug discovery approaches.

In conclusion, 1-(4-Methylpyrrolidin-3-yl)but-3-en-2-one (CAS: 2137784-82-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research into its structure-activity relationships and the development of efficient synthetic methodologies will likely yield important therapeutic candidates in the coming years. Researchers are particularly encouraged to explore its potential in targeted protein degradation and covalent inhibitor design, areas where its structural features may offer unique advantages.